Cas no 1292369-28-8 (6-Chloro-2-methylthiazolo4,5-bpyrazine)

• Product Name: 6-Chloro-2-methylthiazolo4,5-bpyrazine
• CAS No: 1292369-28-8
• MF: C₆H₄ClN₃S
• MW: 185.634057998657
• MDL: MFCD09839007
• CID: 1039659
• PubChem ID: 55277141
• Update Time: 2025-10-29

6-Chloro-2-methylthiazolo4,5-bpyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methylthiazolo[4,5-b]pyrazine
• 6-chloro-2-methyl-[1,3]thiazolo[4,5-b]pyrazine
• 6-chloro-2-methylthiazolo[5,4-b]pyrazine
• AK104507
• ANW-71263
• CTK8C4205
• KB-248303
• KB-248304
• QC-6176
• DTXSID00717267
• DB-004431
• 1292369-28-8
• EN300-4289178
• 6-Chloro-2-methyl[1,3]thiazolo[4,5-b]pyrazine
• MFCD09839007
• AS-33299
• Z1198234109
• Thiazolo[4,5-b]pyrazine, 6-chloro-2-Methyl-
• AKOS006328549
• 6-Chloro-2-methylthiazolo4,5-bpyrazine

• MDL： MFCD09839007
• Inchi： 1S/C6H4ClN3S/c1-3-9-5-6(11-3)10-4(7)2-8-5/h2H,1H3
• InChI Key： HDSFRGYQJLGSHB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=N1)SC(C)=N2

Computed Properties

• Exact Mass: 184.9814460g/mol
• Monoisotopic Mass: 184.9814460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9Ų

Additional information on 6-Chloro-2-methylthiazolo4,5-bpyrazine

Introduction to 6-Chloro-2-methylthiazolo[4,5-b]pyrazine (CAS No. 1292369-28-8)

6-Chloro-2-methylthiazolo[4,5-b]pyrazine (CAS No. 1292369-28-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which consists of a thiazole ring fused to a pyrazine ring, with a chlorine and a methyl group substituting at specific positions. The combination of these functional groups imparts distinct chemical and biological properties that make it an intriguing candidate for further research and development.

The synthesis of 6-Chloro-2-methylthiazolo[4,5-b]pyrazine typically involves multi-step processes, often starting from readily available starting materials such as 2-chloro-5-methylthiazole and 4,5-diaminopyrazine. These precursors undergo a series of reactions, including condensation, cyclization, and substitution steps, to yield the final product. The synthetic route is well-documented in the literature and has been optimized to improve yield and purity, making it accessible for both academic and industrial applications.

In the realm of medicinal chemistry, 6-Chloro-2-methylthiazolo[4,5-b]pyrazine has shown promising activity as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, particularly those involved in cancer and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against the enzyme phosphodiesterase 4 (PDE4), which is implicated in chronic obstructive pulmonary disease (COPD) and asthma. Another study in the European Journal of Medicinal Chemistry demonstrated that certain analogs of 6-Chloro-2-methylthiazolo[4,5-b]pyrazine showed selective inhibition of the Janus kinase (JAK) family of enzymes, which are key players in the signaling pathways associated with autoimmune disorders.

Beyond its medicinal applications, 6-Chloro-2-methylthiazolo[4,5-b]pyrazine has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Research published in the Journal of Materials Chemistry C highlighted the use of this compound as a building block for constructing organic field-effect transistors (OFETs) with high charge carrier mobility. The ability to fine-tune the electronic properties through structural modifications opens up new possibilities for designing advanced electronic devices with enhanced performance.

The environmental impact and safety profile of 6-Chloro-2-methylthiazolo[4,5-b]pyrazine are also important considerations for its widespread use. Studies have shown that this compound exhibits low toxicity and environmental persistence when used under controlled conditions. However, as with any chemical compound, proper handling and disposal protocols should be followed to ensure safety and minimize environmental impact.

In conclusion, 6-Chloro-2-methylthiazolo[4,5-b]pyrazine (CAS No. 1292369-28-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, it is likely that this compound will play an increasingly important role in advancing various scientific fields.